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Compound of Interest

Compound Name: Amorolfine hydrochloride
CAS No.: 106614-68-0
Cat. No.: B1140597
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of amorolfine hydrochloride, a
broad-spectrum antifungal agent. This document details its chemical properties, mechanism of
action, in vitro and clinical efficacy, and pharmacokinetic profile. It is intended to serve as a
valuable resource for professionals in the fields of mycology, dermatology, and drug
development.

Chemical Identity and Properties

Amorolfine hydrochloride is a synthetic morpholine derivative with potent antifungal activity.
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Property Value Reference
CAS Number 78613-38-4 [2][3]
Molecular Formula C21H3sNO - HCI [2]
Molecular Weight 353.97 g/mol [2]

(2R,6S)-2,6-dimethyl-4-[2-
methyl-3-[4-(2-methylbutan-2-
yl)phenyl]propyllmorpholine;hy

IUPAC Name

drochloride

Loceryl, Amorolfin, Curanail,
Synonyms [2]
Ro 14-4767/002

White to almost white
Appearance .
crystalline powder

Soluble in DMSO and ethanol;

Solubility
insoluble in water.

Chemical Structure:

Theimage you are
requesting does not exist

availahle.

| FrguUr .o

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

Amorolfine's antifungal effect stems from its targeted disruption of the fungal cell membrane's
integrity by inhibiting ergosterol biosynthesis.[1][2] Ergosterol is a vital component of the fungal
cell membrane, analogous to cholesterol in mammalian cells, and is crucial for maintaining
membrane fluidity and function.
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Amorolfine specifically inhibits two key enzymes in the later stages of the ergosterol
biosynthesis pathway:

o Al4-Sterol Reductase (ERG24): This enzyme is responsible for the reduction of the C14-
C15 double bond in sterol precursors.

o A7-A8 Sterol Isomerase (ERG2): This enzyme catalyzes the isomerization of the C8-C9
double bond to the C7-C8 position.

The dual inhibition of these enzymes leads to a depletion of ergosterol in the fungal cell
membrane and a simultaneous accumulation of non-functional, abnormal sterols, such as
ignosterol.[4] This alteration in the sterol composition disrupts the structure and function of the
cell membrane, leading to increased permeability and ultimately, fungal cell death.

Signaling Pathway Diagram

The following diagram illustrates the ergosterol biosynthesis pathway and the points of
inhibition by amorolfine.
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Caption: Ergosterol biosynthesis pathway and inhibition sites of amorolfine.

In Vitro Antifungal Activity

Amorolfine demonstrates a broad spectrum of activity against a wide range of pathogenic fungi,
including dermatophytes, yeasts, and molds. Its in vitro efficacy is commonly quantified by the
Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that
prevents visible growth of a microorganism.

Table 1: Minimum Inhibitory Concentration (MIC) of Amorolfine Against Various Fungal Species
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Fungal MIC Range
) MICso (pg/mL) MICo0 (pg/mL) Reference
Species (ng/mL)
Dermatophytes
Trichophyton
0.01-0.08 0.04 0.04 [2]
rubrum
Trichophyton
0.01-0.08 0.04 0.08 [2]
mentagrophytes
Epidermophyton
0.01-0.08 0.02 0.04 2]
floccosum
Yeasts
Candida albicans  0.125- 64 4 64 [2]
Candida
o 0.5-16 0.5 2 [2]
parapsilosis
Molds
Scopulariopsis
P P 05-4 - - [2]
spp.
Acremonium
2-8 - - [2]
spp.
Aspergillus
0.125 - 64 4 64 [2]
flavus

Clinical Efficacy

Amorolfine is primarily used in a 5% nail lacquer formulation for the topical treatment of
onychomycosis, a fungal infection of the nails. Clinical studies have demonstrated its efficacy in
achieving mycological and clinical cures.

Table 2: Clinical Efficacy of 5% Amorolfine Nail Lacquer in Onychomycosis
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Treatment Mycological Clinical Cure
Study Type . Reference
Regimen Cure Rate Rate
Randomized, Once weekly for
70.6% 46.0%
open-label 6 months
Randomized, Twice weekly for
76.1% 54.2%
open-label 6 months
Amorolfine + o
] ) Significantly
Meta-analysis systemic . )
o ] higher with
(combination antifungal vs. o -
) combination
therapy) systemic
therapy

antifungal alone

Pharmacokinetics

Following topical application of the 5% nail lacquer, amorolfine penetrates the nail plate to
reach the site of infection in the nail bed. Systemic absorption is very low.

Table 3: Pharmacokinetic Parameters of Amorolfine

Parameter Finding Reference

Very low following topical

Systemic Absorption o

application.

Below the detection limit of 0.5
Plasma Concentration ng/mL in patients treated for

onychomycosis.

No evidence of drug
Accumulation accumulation in the body after

prolonged use.

Experimental Protocols

Determining the mechanism of action of amorolfine involves demonstrating its inhibitory effect
on ergosterol biosynthesis. While detailed, publicly available protocols for the specific enzyme
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assays (Al4-reductase and A7-A8 isomerase) are not readily available in the searched
literature, the general approach involves analyzing the sterol composition of fungal cells after
treatment with amorolfine.

General Protocol for Sterol Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the general steps to assess the impact of amorolfine on the fungal sterol
profile.

1. Fungal Culture and Treatment:

o Culture the fungal species of interest in a suitable liquid medium to mid-logarithmic phase.

 Introduce amorolfine hydrochloride at various concentrations (e.g., sub-MIC, MIC, and
supra-MIC) to the cultures. Include a solvent control (e.g., DMSO).

 Incubate the cultures for a defined period to allow for the drug to exert its effect.

2. Lipid Extraction:

e Harvest the fungal cells by centrifugation.

o Wash the cell pellet with sterile distilled water.

o Perform saponification (alkaline hydrolysis) of the fungal biomass to break down complex
lipids and release sterols. This is typically done by heating the cells in an alcoholic potassium
hydroxide solution.

» Extract the non-saponifiable lipids (containing the sterols) from the saponified mixture using
an organic solvent such as n-hexane or petroleum ether.

3. Sterol Derivatization:

e To increase the volatility of the sterols for GC analysis, they are often derivatized. A common
method is silylation to form trimethylsilyl (TMS) ethers.

4. GC-MS Analysis:

« Inject the derivatized sterol extract into a gas chromatograph coupled with a mass
spectrometer.
o Separate the different sterols based on their retention times on the GC column.
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« ldentify the sterols based on their mass spectra by comparing them to known standards and

library data.
» Quantify the relative amounts of ergosterol and other accumulated sterol intermediates (e.g.,

ignosterol).

Expected Outcome: In amorolfine-treated samples, a dose-dependent decrease in the
ergosterol peak and a corresponding increase in the peaks of precursor sterols, such as
ignosterol, are expected compared to the control samples.

Experimental Workflow Diagram
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Caption: Workflow for analyzing the effect of amorolfine on fungal sterol biosynthesis.
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Conclusion

Amorolfine hydrochloride is a well-characterized antifungal agent with a specific and potent
mechanism of action against a broad range of fungi. Its efficacy, particularly in the topical
treatment of onychomycosis, is supported by extensive in vitro and clinical data. The low
systemic absorption of amorolfine contributes to its favorable safety profile. This technical guide
provides researchers and drug development professionals with a solid foundation of
information on amorolfine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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